3-(5-methyl-1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)phenyl acetate

• IUPAC Name: [3-(5-methyl-1,3-dioxo-3a,4,7,7a-tetrahydroisoindol-2-yl)phenyl] acetate
• InChI: InChI=1S/C17H17NO4/c1-10-6-7-14-15(8-10)17(21)18(16(14)20)12-4-3-5-13(9-12)22-11(2)19/h3-6,9,14-15H,7-8H2,1-2H3
• InChI Key: ZMHGJCYAZDXVHN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CCC2C(C1)C(=O)N(C2=O)C3=CC(=CC=C3)OC(=O)C
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

3-(5-methyl-1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)phenyl acetate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(5-methyl-1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)phenyl acetate is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes that are involved in cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 3-(5-methyl-1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)phenyl acetate has biochemical and physiological effects on the body. It has been shown to reduce the levels of certain inflammatory markers in animal models, indicating its potential as an anti-inflammatory agent. Additionally, it has been shown to inhibit the growth of cancer cells, indicating its potential as an antitumor agent.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(5-methyl-1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)phenyl acetate in lab experiments is its potential as an antitumor and anti-inflammatory agent. Additionally, it is relatively easy to synthesize, making it readily available for research purposes. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on 3-(5-methyl-1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)phenyl acetate. One direction is to further investigate its mechanism of action, which may lead to the development of more effective therapeutic agents. Additionally, research can be conducted to determine its potential for use in other fields, such as neurodegenerative diseases and cardiovascular diseases. Further studies can also be conducted to determine its safety and toxicity profile.

Scientific Research Applications

Research on 3-(5-methyl-1,3-dioxo-1,3,3a,4,7,7a-hexahydro-2H-isoindol-2-yl)phenyl acetate has shown promising results in various fields. It has been studied for its potential as an antitumor agent, with studies showing that it inhibits the growth of cancer cells. Additionally, it has been studied for its potential as an anti-inflammatory agent, with studies showing that it reduces inflammation in animal models.